N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide

• IUPAC Name: 2-[[2-(2-cyanophenyl)sulfanylbenzoyl]amino]-N-phenylbenzamide
• InChI: InChI=1S/C27H19N3O2S/c28-18-19-10-4-8-16-24(19)33-25-17-9-6-14-22(25)27(32)30-23-15-7-5-13-21(23)26(31)29-20-11-2-1-3-12-20/h1-17H,(H,29,31)(H,30,32)
• InChI Key: PSCYOAHISXOAEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3SC4=CC=CC=C4C#N
• Molecular Formula: C27H19N3O2S
• Molecular Weight: 449.5 g/mol

Description

N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide, also known as AT-101, is a small molecule inhibitor that has been shown to have potential anticancer properties. The compound was first synthesized in 2004 and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide is not fully understood. However, it is thought to inhibit the activity of Bcl-2, a protein that plays a role in preventing apoptosis in cancer cells. By inhibiting Bcl-2, this compound may allow cancer cells to undergo apoptosis, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, it has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to inhibit the formation of blood vessels in tumors, which can help to prevent their growth and spread.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide in lab experiments is that it has been extensively studied and has shown promising results in preclinical studies. However, one limitation is that it is not yet approved for use in humans, so its potential clinical applications are still being investigated.

Future Directions

There are a number of potential future directions for research on N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide. One area of interest is the development of more potent and selective inhibitors of Bcl-2. Another area of interest is the investigation of the potential use of this compound in combination with other cancer treatments, such as immunotherapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, and to identify potential biomarkers that may predict response to treatment.

Synthesis Methods

The synthesis of N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide involves several steps. The first step is the reaction of 2-cyanophenylthiol with 2-bromoaniline to form N-(2-bromo-phenyl)-2-(2-cyanophenylthio)benzamide. This intermediate is then reacted with aniline-2-carbonyl chloride to form the final product, this compound.

Scientific Research Applications

N-[2-(anilinocarbonyl)phenyl]-2-[(2-cyanophenyl)thio]benzamide has been studied extensively for its potential use in cancer treatment. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for use in combination with other cancer treatments, such as chemotherapy and radiation therapy.